4-(methoxycarbonyl)benzyl 2-nitrobenzoate

• IUPAC Name: (4-methoxycarbonylphenyl)methyl 2-nitrobenzoate
• InChI: InChI=1S/C16H13NO6/c1-22-15(18)12-8-6-11(7-9-12)10-23-16(19)13-4-2-3-5-14(13)17(20)21/h2-9H,10H2,1H3
• InChI Key: HINCVDDNPRBUIR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)COC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C16H13NO6
• Molecular Weight: 315.28 g/mol

Description

4-(Methoxycarbonyl)benzyl 2-nitrobenzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly used in organic synthesis, and its unique properties make it an essential tool for scientists and researchers. In

Mechanism of Action

The mechanism of action of 4-(Methoxycarbonyl)benzyl 2-nitrobenzoate is not fully understood. However, it is believed that this compound acts as a nucleophile and attacks the electrophilic carbonyl group of the substrate. This reaction results in the formation of a covalent bond between the compound and the substrate, which leads to the desired product.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-(Methoxycarbonyl)benzyl 2-nitrobenzoate. However, studies have shown that this compound is relatively non-toxic and does not have any significant adverse effects on biological systems. This makes it an ideal reagent for use in various scientific research applications.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(Methoxycarbonyl)benzyl 2-nitrobenzoate in lab experiments include its high purity, stability, and ease of synthesis. This compound is also relatively non-toxic, which makes it safe to handle in the lab. However, one of the limitations of using this compound is its high cost, which can be a barrier for some researchers.

Future Directions

There are several future directions for research on 4-(Methoxycarbonyl)benzyl 2-nitrobenzoate. One of the most significant areas of research is the development of new and improved synthesis methods that can improve the yield and purity of the final product. Another area of research is the development of new applications for this compound, particularly in the field of materials science. Additionally, further research is needed to understand the mechanism of action of this compound fully. This will help to optimize its use in various scientific research applications.
Conclusion:
In conclusion, 4-(Methoxycarbonyl)benzyl 2-nitrobenzoate is a versatile compound that has various applications in scientific research. Its unique properties make it an essential tool for researchers in the fields of organic synthesis, materials science, and biological studies. Further research is needed to optimize its use and develop new applications for this compound.

Synthesis Methods

The synthesis of 4-(Methoxycarbonyl)benzyl 2-nitrobenzoate is a multi-step process that involves the reaction of several reagents. The first step involves the reaction of 4-nitrobenzyl alcohol with ethyl chloroformate to form 4-nitrobenzyl chloroformate. The second step involves the reaction of this intermediate with 2-nitrobenzoic acid to form the final product, 4-(Methoxycarbonyl)benzyl 2-nitrobenzoate. This synthesis method has been optimized over the years, and various modifications have been made to improve the yield and purity of the final product.

Scientific Research Applications

4-(Methoxycarbonyl)benzyl 2-nitrobenzoate has various applications in scientific research. One of the most significant applications of this compound is in organic synthesis. It is commonly used as a reagent in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. This compound is also used in the preparation of fluorescent probes, which are essential tools for studying biological systems.